Cas no 898755-92-5 (4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898755-92-5
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• MDL: MFCD03842699
• CID: 873943
• PubChem ID: 24725359
• Update Time: 2025-07-29

4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 4'-CARBOETHOXY-2-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENZOPHENONE
• 4'-Carboethoxy-2-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• ethyl 4-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl]benzoate
• 4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• DTXSID00643754
• 898755-92-5
• Ethyl 4-{2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]benzoyl}benzoate
• AKOS016020731
• MFCD03842699
• Ethyl 4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl)benzoate
• Ethyl4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl)benzoate
• A916069

• MDL： MFCD03842699
• Inchi： 1S/C24H27NO5/c1-2-28-23(27)19-9-7-18(8-10-19)22(26)21-6-4-3-5-20(21)17-25-13-11-24(12-14-25)29-15-16-30-24/h3-10H,2,11-17H2,1H3
• InChI Key： HAAWGGVILKIGBQ-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1=CC=CC=C1C(C1C=CC(C(=O)OCC)=CC=1)=O)CC2

Computed Properties

• Exact Mass: 409.18900
• Monoisotopic Mass: 409.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 65.07000
• LogP: 3.37110

Additional information on 4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone: A Comprehensive Overview

4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone (CAS No. 898755-92-5) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of benzophenones, which are known for their versatile chemical properties and biological activities.

The carboethoxy group in the compound's structure is a key functional group that imparts specific chemical reactivity and solubility characteristics. This group is particularly important in the context of drug design, where it can influence the pharmacokinetic properties of a molecule, such as its absorption, distribution, metabolism, and excretion (ADME) profile. Recent studies have shown that the presence of carboethoxy groups can enhance the lipophilicity of a molecule, thereby improving its ability to cross biological membranes and reach target sites within the body.

The 1,4-dioxa-8-azaspiro[4.5]decyl moiety is another critical component of this compound. Spiro compounds are characterized by a central carbon atom shared by two rings, which can lead to unique conformational properties and stereochemical configurations. The dioxa groups in this spiro structure provide additional flexibility and stability, making the compound suitable for various synthetic transformations and functionalization reactions. The azaspiro ring system is particularly interesting due to its potential to modulate biological activity through interactions with specific protein targets.

In the realm of medicinal chemistry, 4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone has been investigated for its potential therapeutic applications. Recent research has focused on its anti-inflammatory and anti-cancer properties. For instance, studies have shown that this compound can inhibit the activity of certain kinases involved in cancer cell proliferation and survival pathways. Additionally, its ability to modulate inflammatory responses makes it a promising candidate for the treatment of chronic inflammatory diseases.

From a materials science perspective, 4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone has been explored for its photophysical properties. Benzophenones are known for their ability to absorb ultraviolet (UV) light and undergo photochemical reactions, making them useful in the development of UV absorbers and photostabilizers. The presence of the 1,4-dioxa-8-azaspiro[4.5]decyl moiety enhances these photophysical properties by providing additional conjugation and electronic delocalization.

The synthesis of 4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone typically involves a multi-step process that includes the formation of the spiro ring system and the introduction of the carboethoxy group. Recent advancements in synthetic methodologies have made it possible to achieve high yields and selectivities in these reactions, thereby facilitating large-scale production for both research and commercial applications.

In conclusion, 4'-Carboethoxy-2-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone (CAS No. 898755-92-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features, including the carboethoxy group and the 1,4-dioxa-8-azaspiro[4.5]decyl moiety, contribute to its chemical reactivity and biological activity. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for both academic researchers and industry professionals.